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PFDA is a perfluoroalkyl acid (PFAA) with a ten-carbon chain, historically valued in industry for its

surfactant properties, providing resistance to heat, oil, stains, grease, and water [1].

Category Specific Applications

Historical & Direct
Industrial Uses

Stain & grease-proof coatings (furniture, packaging, carpets), nano/impregnation
sprays, outdoor textiles, gloves, ski wax, leather, medical equipment, paper-based

food containers, cosmetics [1].

| Current Sources & Exposure Pathways | • Environmental Persistence: Breakdown product from

precursor compounds in older consumer goods [2]. • Consumer Product Leaching: Contamination from

food contact materials, treated textiles, cosmetics [1]. • Industrial Legacy: Environmental contamination

from manufacturing sites and firefighting foams [3]. |

Regulatory Landscape

Globally, PFDA is increasingly regulated as a persistent, bioaccumulative, and toxic (PBT) substance.

Region Regulatory Status for PFDA
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| United States | • EPA RSL Tables: PFDA and its salts (ammonium, potassium, sodium

perfluorodecanoate) added in 2024, establishing toxicity values for site clean-ups [2]. • TRI Reporting:

Ammonium and sodium perfluorodecanoate added in 2025, requiring industrial reporting with no exemption

for small concentrations [4]. | | European Union | • CLP Regulation: PFDA and its sodium/ammonium salts

have a harmonized classification and labeling [3]. • Candidate List: Identified as Substance of Very High

Concern (SVHC) [3]. • POPs Regulation: Long-chain PFCAs (C9-21) are under consideration for global

elimination [3]. | | Canada | Interim objective of 30 ng/L for the sum of 25 specified PFAS in drinking water,

with annual monitoring [2]. |

In the U.S., several states are implementing product bans [4]:

Minnesota (Amara's Law): As of January 1, 2025, banned intentionally added PFAS in numerous

product categories, including carpets, cookware, cosmetics, and textile furnishings [4].
California (AB-1817): As of January 1, 2025, prohibited manufacturing and sale of new textile articles

containing regulated PFAS [4].
Colorado: Sales bans on products with intentionally added PFAS are being phased in, extending to

cosmetics, indoor upholstered furniture, and outdoor apparel [4].

Biochemical Effects & Experimental Insights

PFDA exposure activates specific biological pathways, influencing lipid metabolism and causing oxidative

stress.
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PFDA's primary mechanisms of action involve receptor activation, inflammasome signaling, and oxidative

stress induction.

Key Experimental Models and Protocols

Standardized in vitro and in vivo models are used to study PFDA's effects.

In Vitro Models
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HepG2 Cells & 3T3-L1 Adipocyte Differentiation: Used to investigate lipid accumulation and

adipogenesis. A typical protocol involves treating differentiating 3T3-L1 cells with varying PFDA
concentrations (e.g., 10-100 µM) for 8-10 days, followed by Oil Red O staining to quantify lipid

accumulation [1].
NLRP3 Inflammasome Activation Assay: To confirm pathway involvement, treat cells with

PFDA in the presence/absence of a caspase-1 inhibitor (e.g., VX-765) or after siRNA
knockdown of NLRP3. Measure SREBP1 and lipogenic gene expression via qPCR or Western

Blot [1].

In Vivo Models

Rodent Studies: Administer a single acute dose (e.g., 5 mg/kg) via gavage or intraperitoneal

injection to mice or rats. Analyze liver tissue for histopathology (e.g., endoplasmic reticulum and
mitochondrial damage), serum for thyroid hormones (T3, T4), and perform metabolic rate

analyses [1].

Key Analytical Endpoints

Oxidative Stress Markers: In erythrocytes or serum, measure Malondialdehyde (MDA) for lipid

peroxidation, and the activity/levels of Superoxide Dismutase (SOD), Catalase (CAT), and
Glutathione Peroxidase (GPx) [1].

Gene Expression: Use qPCR to analyze Cyp2B10, Cyp4A14, and PPARα target genes in liver
tissue [1].

Analytical Methods for Detection

Regulatory bodies recommend specific analytical methods for accurate PFDA detection.

Method Name Description Applicable Context

US EPA
Method 533

Measures a list of PFAS, including PFDA, using LC-

MS/MS. Isotope dilution is required for quantification
[2].

Drinking water analysis,

environmental sampling.

OECD Test
Guidelines

e.g., TG 439 (Human Epidermis Model) for skin
irritation. Part of FDA's New Alternative Methods

(NAMs) to reduce animal testing [5].

Safety testing for
pharmaceuticals and

cosmetics.
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The global regulatory trend is moving towards regulating PFAS as a class. Researchers must stay updated on

evolving guidelines from the EPA, ECHA, and Health Canada, particularly concerning "currently

unavoidable use" exemptions and the expanding list of PFAS subject to reporting [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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